Cas no 1314900-53-2 (2-amino-3,4-dimethylpentanoic acid)

• Product Name: 2-amino-3,4-dimethylpentanoic acid
• CAS No: 1314900-53-2
• MF: C₇H₁₅NO₂
• MW: 145.20
• CID: 4588038
• PubChem ID: 272725
• Update Time: 2025-11-02

2-amino-3,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,4-dimethylpentanoic Acid
• 2-amino-3,4-dimethylpentanoic acid

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3,4-dimethylpentanoic acid

Exploring the Properties and Applications of 2-amino-3,4-dimethylpentanoic acid (CAS No. 1314900-53-2)

2-amino-3,4-dimethylpentanoic acid (CAS No. 1314900-53-2) is a specialized amino acid derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique branched-chain structure, plays a crucial role in various biochemical and pharmaceutical applications. Its molecular formula, C7H15NO2, and distinctive methyl group substitutions make it a valuable building block in synthetic chemistry and drug development.

The growing interest in 2-amino-3,4-dimethylpentanoic acid stems from its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly intrigued by its ability to influence the conformational stability of peptides, which is critical for designing novel therapeutics. Recent studies have explored its utility in creating bioactive peptides with enhanced stability and specificity, addressing common challenges in drug delivery and efficacy.

One of the most frequently asked questions about 2-amino-3,4-dimethylpentanoic acid is its role in metabolic pathways. Unlike standard amino acids, this derivative exhibits unique metabolic properties due to its branched-chain structure. This characteristic has led to investigations into its potential use in metabolic disorder treatments, aligning with the current focus on personalized medicine and targeted therapies. Additionally, its compatibility with enzyme-catalyzed reactions makes it a promising candidate for biocatalytic processes.

In the context of sustainable chemistry, 2-amino-3,4-dimethylpentanoic acid has been explored as a green synthetic intermediate. With the increasing demand for environmentally friendly chemical processes, this compound’s potential to reduce waste and improve reaction efficiency is highly relevant. Its applications in biodegradable materials and eco-friendly catalysts further highlight its versatility and alignment with global sustainability goals.

The pharmaceutical industry has also shown keen interest in 2-amino-3,4-dimethylpentanoic acid due to its chiral properties. Chirality is a critical factor in drug design, as enantiomers often exhibit different biological activities. This compound’s ability to serve as a chiral auxiliary or building block for asymmetric synthesis opens doors to developing more effective and safer medications. Recent advancements in computational chemistry have further accelerated its integration into drug discovery pipelines.

Another area where 2-amino-3,4-dimethylpentanoic acid shines is in nutraceutical research. As consumers increasingly seek health-enhancing supplements, this amino acid derivative has been studied for its potential benefits in muscle recovery and cognitive function. Its structural similarity to naturally occurring amino acids allows it to interact with biological systems in ways that may support overall wellness, making it a topic of interest in the nutraceutical market.

From a commercial perspective, the demand for 2-amino-3,4-dimethylpentanoic acid is on the rise, driven by its diverse applications. Suppliers and manufacturers are focusing on optimizing production methods to meet the needs of research institutions and industries. The compound’s high purity standards and custom synthesis options cater to the precise requirements of advanced scientific studies, ensuring its relevance in cutting-edge research.

In summary, 2-amino-3,4-dimethylpentanoic acid (CAS No. 1314900-53-2) is a multifaceted compound with significant potential across multiple fields. Its unique chemical properties, combined with its applications in drug development, sustainable chemistry, and nutraceuticals, make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and biology.